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Compound of Interest

Compound Name: (4-Aminocyclohexyl)methanol

Cat. No.: B2426508 Get Quote

As a Senior Application Scientist, my primary goal is to empower researchers to achieve

groundbreaking results safely and efficiently. This guide moves beyond a simple checklist,

providing an in-depth operational plan for handling (4-Aminocyclohexyl)methanol. We will

explore the "why" behind each safety protocol, ensuring that every action is grounded in a deep

understanding of the chemical's properties and potential hazards. This approach transforms

safety from a set of rules into an intuitive, self-validating system for protecting yourself and your

research.

Hazard Assessment: Understanding the Risks
(4-Aminocyclohexyl)methanol is a bifunctional molecule, featuring both a primary amine and

a primary alcohol on a cyclohexane ring.[1] This structure makes it a valuable building block in

pharmaceutical and chemical synthesis. However, its properties also demand careful handling.

While comprehensive toxicological data is limited for this specific compound, the functional

groups provide clear indicators of potential hazards.

The primary amine group suggests potential for skin and eye irritation, and possible respiratory

irritation, similar to other low molecular weight amines.[2][3][4] Amines can be corrosive and are

often readily absorbed through the skin.[5] Therefore, we must operate under the assumption

that this compound causes skin irritation, serious eye damage, and respiratory irritation.[2][3]

Table 1: Physicochemical Properties of (4-Aminocyclohexyl)methanol
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Property Value Source

Molecular Formula C₇H₁₅NO [6][7]

Molecular Weight 129.20 g/mol [6][8]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Boiling Point ~218.8 °C at 760 mmHg [6][7]

Flash Point ~86.1 °C [6]

Solubility
Soluble in water and various

organic solvents
[1]

The Core Directive: A Hierarchy of Controls
Before we even consider a pair of gloves, we must think systematically about safety. The most

effective safety strategies prioritize engineering solutions and administrative policies over

personal protective equipment. PPE is the critical final barrier between you and the hazard, not

the first line of defense.
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Hierarchy of Controls for (4-Aminocyclohexyl)methanol

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective
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Spill Response Decision Tree

Spill Occurs

Assess Situation
Is it a major spill?

(>1L or outside hood)

Alert others & Evacuate
Call Emergency Response

Yes

Don Appropriate PPE
(Respirator, Suit, etc.)

No

Report Incident

Contain Spill
(Use absorbent pads)

Neutralize & Absorb
(Use spill kit materials)

Collect Waste
(Use non-sparking tools)

Package for Disposal
Label as Hazardous Waste

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2426508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

